2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide

• IUPAC Name: 2-(1-bromonaphthalen-2-yl)oxy-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]butanamide
• InChI: InChI=1S/C23H21BrN2O2/c1-2-20(23(27)26-25-16-8-11-17-9-4-3-5-10-17)28-21-15-14-18-12-6-7-13-19(18)22(21)24/h3-16,20H,2H2,1H3,(H,26,27)/b11-8+,25-16+
• InChI Key: HPFQZDVSSVDUAV-IZAVNHFDSA-N
• Canonical SMILES: CCC(C(=O)NN=CC=CC1=CC=CC=C1)OC2=C(C3=CC=CC=C3C=C2)Br
• Isomeric SMILES: CCC(C(=O)N/N=C/C=C/C1=CC=CC=C1)OC2=C(C3=CC=CC=C3C=C2)Br
• Molecular Formula: C23H21BrN2O2
• Molecular Weight: 437.3 g/mol

Description

2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It has been synthesized using a variety of methods and has shown promising results in various biological assays.

Mechanism of Action

The exact mechanism of action of 2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes or proteins involved in various biological processes. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that play a role in inflammation.
Biochemical and Physiological Effects:
2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models. It has also been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide in lab experiments is its potential as a fluorescent probe for detecting metal ions. This can be useful in studying the role of metal ions in biological systems. However, one of the limitations is that the exact mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide. One area of research is to further investigate its potential as a fluorescent probe for detecting metal ions in biological systems. Another area of research is to study its potential use in combination with other drugs for the treatment of cancer or other diseases. Additionally, further studies are needed to fully understand its mechanism of action and its potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of 2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide has been reported in the literature using different methods. One of the commonly used methods involves the reaction of 2-naphthol with 1-bromo-2-naphthalene in the presence of potassium carbonate and DMF to obtain 2-(1-bromo-2-naphthyl)phenol. This compound is then reacted with N'-(3-phenyl-2-propen-1-ylidene)butanehydrazide in the presence of triethylamine and acetic acid to obtain the desired product.

Scientific Research Applications

2-[(1-bromo-2-naphthyl)oxy]-N'-(3-phenyl-2-propen-1-ylidene)butanohydrazide has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in various biological assays, including antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological systems.